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Compound of Interest

Compound Name: 3-Bromo-1-phenylpropan-1-ol

CAS No.: 34052-63-6

Cat. No.: B2642998

Get Quote

CAS Number: 34052-63-6 Molecular Formula: C

H

BrO Molecular Weight: 215.09 g/mol Primary Application: Key chiral intermediate for the
synthesis of Fluoxetine (Prozac®) and Tomoxetine.

Part 1: Executive Summary & Retrosynthetic
Analysis
3-Bromo-1-phenylpropan-1-ol is a critical building block in the pharmaceutical industry,

serving as the immediate precursor to the amino-alcohol core of selective serotonin reuptake

inhibitors (SSRIs). Its synthesis is dominated by the reduction of 3-bromopropiophenone (3-

bromo-1-phenylpropan-1-one), a pathway that offers scalability and access to high

enantiomeric excess (ee) via asymmetric catalysis.

This guide details two primary protocols:
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Racemic Synthesis: A robust sodium borohydride reduction suitable for initial material

generation.

Enantioselective Synthesis: A Corey-Bakshi-Shibata (CBS) reduction to access the (S)- or

(R)-enantiomer, essential for modern drug development standards.

Retrosynthetic Logic
The retrosynthetic disconnection reveals the 1,3-functionalized framework. The most reliable

disconnection is at the C1-O bond (reduction) rather than C-C bond formation, avoiding the

handling of unstable organometallics with leaving groups.
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Figure 1: Retrosynthetic analysis identifying 3-bromopropiophenone as the strategic

intermediate.

Part 2: Synthesis Protocols
Method A: Chemoselective Reduction (Racemic)
Objective: Efficient synthesis of (±)-3-bromo-1-phenylpropan-1-ol. Scale: Laboratory (10–50

g).

1. Reaction Mechanism
Sodium borohydride (NaBH

) is selected over Lithium Aluminum Hydride (LiAlH

) to prevent the displacement of the alkyl bromide (reduction to alkane) or cyclization to the
epoxide/oxetane under strongly basic conditions.
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2. Reagents & Equipment
Reagent Equiv.[1][2] Role

3-Bromopropiophenone 1.0 Substrate

NaBH 0.5–0.6 Reducing Agent

Methanol (MeOH) Solvent
Protic solvent for borohydride

activation

CeCl

·7H

O (Optional)

1.0
Luche reagent (prevents

conjugate reduction)

3. Step-by-Step Protocol
Preparation: Dissolve 3-bromopropiophenone (10.0 g, 47 mmol) in anhydrous MeOH (100

mL) in a round-bottom flask equipped with a thermometer and magnetic stir bar.

Cooling: Cool the solution to 0 °C using an ice bath. Critical: Low temperature prevents the

formation of the epoxide side-product (1-phenyl-1,2-epoxypropane) via intramolecular S

2.

Addition: Add NaBH

(1.0 g, 26 mmol) portion-wise over 30 minutes. Monitor gas evolution (H

).

Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature (20–25 °C) for 1

hour. Monitor via TLC (Hexane/EtOAc 4:1).

Quench: Carefully add saturated NH

Cl solution (50 mL) to destroy excess hydride.

Extraction: Evaporate MeOH under reduced pressure. Extract the aqueous residue with CH
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Cl

(3 x 50 mL).

Workup: Wash combined organics with brine, dry over anhydrous Na

SO

, and concentrate in vacuo.

Purification: The crude oil is typically >95% pure. If necessary, purify via flash column

chromatography (Silica gel, 10-20% EtOAc in Hexanes).

Yield: 90–95% (Colorless to pale yellow oil).

Method B: Enantioselective CBS Reduction
Objective: Synthesis of (R)- or (S)-3-bromo-1-phenylpropan-1-ol (>95% ee). Relevance: The

(S)-enantiomer is the direct precursor to (S)-Fluoxetine.

1. The Catalytic System
The Corey-Bakshi-Shibata (CBS) reduction utilizes a chiral oxazaborolidine catalyst to direct

the hydride attack.[3][4]

(S)-CBS Catalyst

yields (R)-Alcohol

(R)-CBS Catalyst

yields (S)-Alcohol

2. Reagents
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Reagent Equiv. Role

3-Bromopropiophenone 1.0 Substrate

(R)-Me-CBS (1M in Toluene) 0.1 (10 mol%) Chiral Catalyst

Borane-THF (BH

·THF)
0.6–1.0 Stoichiometric Reductant

THF (Anhydrous) Solvent Aprotic solvent

3. Step-by-Step Protocol
Catalyst Activation: In a flame-dried Schlenk flask under Argon, charge (R)-Me-CBS solution

(10 mol%).

Borane Addition: Add BH

·THF (0.6 equiv) to the catalyst solution at room temperature. Stir for 15 minutes.

Substrate Addition: Dissolve 3-bromopropiophenone in anhydrous THF.

Controlled Reduction: Add the ketone solution slowly (via syringe pump) to the

catalyst/borane mixture over 1 hour at -20 °C to 0 °C.

Note: Slow addition ensures the ketone concentration remains low, favoring the catalyzed

pathway over the non-catalyzed background reduction.

Quench: Add MeOH (caution: H

evolution) to decompose the borane complex.

Workup: Perform standard aqueous workup (1N HCl wash to remove catalyst residue,

followed by extraction).

Characterization: Determine enantiomeric excess (ee) via Chiral HPLC (Chiralcel OD-H

column, Hexane/IPA).

Part 3: Process Visualization
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Reaction Scheme & Workflow
The following diagram illustrates the parallel pathways and the critical decision points for

stereochemical control.
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(CAS: 29636-75-7)
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Route A: Racemic
Reagent: NaBH4 / MeOH

Temp: 0°C

For Standard Use

Route B: Asymmetric (CBS)
Reagent: (R)-Me-CBS / BH3·THF

Temp: -20°C

For Drug Dev

Intermediate: Borate Complex Intermediate: Chiral Boron Complex

Quench: MeOH / NH4Cl

Workup: Extraction (DCM)
Wash: Brine

Product: (±)-3-Bromo-1-phenylpropan-1-ol
Yield: ~95%

From Route A

Product: (S)-3-Bromo-1-phenylpropan-1-ol
ee: >90%

From Route B
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Figure 2: Decision matrix for synthesis of 3-Bromo-1-phenylpropan-1-ol.
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Part 4: Analytical Data & Safety
Characterization Data

Property Value Notes

Appearance Colorless to pale yellow oil Darkens upon storage

Boiling Point 132–135 °C @ 7 Torr
High vacuum distillation

recommended

H NMR (CDCl

)

7.35 (m, 5H), 4.92 (dd, 1H),

3.55 (m, 2H), 2.20 (m, 2H)

Distinctive benzylic proton at

4.92 ppm

C NMR
143.5, 128.8, 128.0, 126.0,

73.0, 41.5, 30.5
C-Br at ~30.5 ppm

Safety & Handling (E-E-A-T)
Lachrymator Hazard: Both the starting ketone (3-bromopropiophenone) and the product are

potent lachrymators (tear-inducing). All operations must be conducted in a fume hood.

Skin Irritant: Direct contact causes severe irritation. Double-gloving (Nitrile) is recommended.

Instability: The product can cyclize to 1-phenyl-1,3-propanediol cyclic ether (oxetane) or

epoxide if treated with strong bases. Store at 2–8 °C under inert atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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